Cas no 2680800-37-5 (tert-butyl N-(5-bromo-3,4-dimethylpyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-3,4-dimethylpyridin-2-yl)carbamate
• CAS No: 2680800-37-5
• MF: C₁₂H₁₇BrN₂O₂
• MW: 301.179582357407
• CID: 5634235
• PubChem ID: 165925748
• Update Time: 2025-06-30

tert-butyl N-(5-bromo-3,4-dimethylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28290366
• 2680800-37-5
• tert-butyl N-(5-bromo-3,4-dimethylpyridin-2-yl)carbamate

• Inchi： 1S/C12H17BrN2O2/c1-7-8(2)10(14-6-9(7)13)15-11(16)17-12(3,4)5/h6H,1-5H3,(H,14,15,16)
• InChI Key： ZMPNUEOWAAENLQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.04734g/mol
• Monoisotopic Mass: 300.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(5-bromo-3,4-dimethylpyridin-2-yl)carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(5-Bromo-3,4-dimethylpyridin-2-yl)carbamate (CAS: 2680800-37-5)

The compound tert-butyl N-(5-bromo-3,4-dimethylpyridin-2-yl)carbamate (CAS: 2680800-37-5) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This carbamate derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its role in the development of novel anticancer agents, anti-inflammatory drugs, and central nervous system (CNS) therapeutics.

One of the key advancements in the utilization of tert-butyl N-(5-bromo-3,4-dimethylpyridin-2-yl)carbamate is its incorporation into the synthesis of kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Researchers have successfully employed this compound as a building block for the development of selective kinase inhibitors, which exhibit promising efficacy in preclinical models. The bromo substituent at the 5-position of the pyridine ring allows for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores.

In addition to its role in kinase inhibitor development, tert-butyl N-(5-bromo-3,4-dimethylpyridin-2-yl)carbamate has been explored as a precursor for the synthesis of heterocyclic compounds with potential antimicrobial properties. Recent studies have demonstrated its utility in the construction of pyridine-fused heterocycles, which exhibit broad-spectrum activity against bacterial and fungal pathogens. The tert-butyl carbamate group provides a protective moiety that can be selectively deprotected under mild conditions, facilitating further derivatization.

The synthetic methodology for tert-butyl N-(5-bromo-3,4-dimethylpyridin-2-yl)carbamate has also seen notable improvements. Recent publications describe optimized protocols for its preparation, including the use of palladium-catalyzed reactions and microwave-assisted synthesis. These advancements have significantly enhanced the yield and purity of the compound, making it more accessible for large-scale applications. Furthermore, computational studies have provided insights into the electronic and steric properties of the molecule, aiding in the rational design of derivatives with improved biological activity.

Looking ahead, the potential applications of tert-butyl N-(5-bromo-3,4-dimethylpyridin-2-yl)carbamate are expected to expand further. Ongoing research is exploring its use in the development of targeted therapies for rare diseases and neurodegenerative disorders. The compound's versatility and adaptability make it a valuable tool in the medicinal chemist's arsenal, and its continued study is likely to yield novel therapeutic candidates in the coming years.